Cas no 1599432-38-8 (2-(2-Chloro-6-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(2-Chloro-6-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 1599432-38-8
• MF: C₁₂H₁₅BClFO₂
• MW: 256.508706331253
• MDL: MFCD18729911
• CID: 4607608
• PubChem ID: 91886705
• Update Time: 2025-05-19

2-(2-Chloro-6-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-6-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-Chloro-6-fluorophenylboronic acid pinacol ester
• (2-Chloro-6-fluorophenyl)boronic acid pinacol ester
• AMTB1123
• ZNC43238
• AT16183
• A927482
• 2-Chloro-6-fluorophenylboronic acid 2,3-dimethyl-2,3-butanediyl
• 1599432-38-8
• FL-0836
• CS-0177945
• MFCD18729911
• AKOS025392204
• 1,3,2-Dioxaborolane, 2-(2-chloro-6-fluorophenyl)-4,4,5,5-tetramethyl-
• EN300-203089
• 2-(2-Chloro-6-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• MDL： MFCD18729911
• Inchi： 1S/C12H15BClFO2/c1-11(2)12(3,4)17-13(16-11)10-8(14)6-5-7-9(10)15/h5-7H,1-4H3
• InChI Key： VKTLHYCBHWLRAO-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1B1OC(C)(C)C(C)(C)O1)F

Computed Properties

• Exact Mass: 256.0837657g/mol
• Monoisotopic Mass: 256.0837657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5

2-(2-Chloro-6-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-(2-Chloro-6-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

2-(2-Chloro-6-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1599432-38-8)

Introduction to 2-(2-Chloro-6-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

2-(2-Chloro-6-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1599432-38-8) is a highly specialized organic compound that has garnered significant attention in the fields of materials science and organic synthesis. This compound is characterized by its unique structure, which combines a boron-containing ring system with a substituted phenyl group. The presence of both chlorine and fluorine substituents on the aromatic ring introduces interesting electronic properties and reactivity patterns that make this compound a valuable tool in modern chemical research.

Chemical Structure and Properties

The molecular structure of 2-(2-Chloro-6-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is defined by its dioxaborolane ring system. This system consists of a boron atom at the center of a five-membered ring containing two oxygen atoms and three carbon atoms. The boron atom is further substituted with two methyl groups at positions 4 and 5 of the ring. The phenyl group attached to position 1 of the dioxaborolane ring carries chlorine and fluorine substituents at positions 2 and 6 respectively. This substitution pattern imparts both electron-withdrawing and directing effects on the aromatic ring.

Recent studies have highlighted the importance of such substituted dioxaborolanes in cross-coupling reactions. The combination of chlorine and fluorine substituents on the phenyl ring enhances the compound's ability to participate in Suzuki-Miyaura coupling reactions. These reactions are pivotal in synthesizing biaryl compounds that are widely used in pharmaceuticals and advanced materials.

Synthesis and Applications

The synthesis of 2-(2-Chloro-6-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane typically involves a multi-step process that begins with the preparation of the substituted phenylboronic acid intermediate. Recent advancements in catalytic methods have enabled more efficient syntheses with higher yields and better control over stereochemistry. The use of palladium catalysts has been particularly beneficial in streamlining this process.

In terms of applications,this compound is extensively used as a building block in organic synthesis. Its ability to undergo various coupling reactions makes it an invaluable reagent in the construction of complex molecules. For instance,it serves as an effective precursor for synthesizing heterocyclic compounds, which are critical components in drug discovery programs targeting various therapeutic areas such as oncology and neurodegenerative diseases.

Moreover,the unique electronic properties of this compound make it suitable for applications in materials science. Researchers have explored its potential as a precursor for synthesizing advanced polymers and organic semiconductors. These materials exhibit promising electronic characteristics that could revolutionize fields such as flexible electronics and optoelectronics.

Toxicological Considerations

While this compound has demonstrated significant utility in research settings, it is crucial to address its toxicological profile to ensure safe handling practices. Recent studies have evaluated its acute toxicity levels under controlled conditions. Results indicate that proper precautions must be taken during synthesis and use to minimize exposure risks.

In addition,the environmental impact of this compound has been a subject of recent scrutiny. Researchers have investigated its biodegradation pathways under various environmental conditions to assess its potential long-term effects on ecosystems.

Based on these findings,safety protocols have been developed to guide its use in laboratory settings, ensuring compliance with regulatory standards while maintaining research integrity.

Future Directions

The future prospects for this compound are promising, driven by ongoing research into its novel applications across diverse fields. Current investigations focus on optimizing its use in asymmetric synthesis methods to produce enantiomerically enriched products—a critical requirement for many pharmaceutical applications.

Furthermore,the exploration of this compound's role in bioconjugation chemistry is gaining momentum. Its ability to facilitate efficient conjugation reactions could pave the way for innovative drug delivery systems with enhanced targeting capabilities.

In conclusion,this compound represents a significant advancement in modern organic chemistry, offering versatile utility across multiple disciplines while prompting continued research into its optimization and safe application.